Design and performance of pH-responsive cyano-Raman label SERS probes based on single urchin Au nanoparticles†
Analyst Pub Date: 2023-11-07 DOI: 10.1039/D3AN01678A
Abstract
A cyano-Raman label pH-responsive SERS probe was constructed by immobilizing 6-MPN molecules onto the surface of a single urchin Au nanoparticle (AuNP). The effects of different conditions on the synthetic materials were investigated and the optical properties of the single nanoparticles were evaluated. The peak-strength ratio of SERS probes at 1589 cm−1 and 2240 cm−1 exhibited a linear relationship in the pH range 4–7. The properties and stability of the probe were also verified by the acid–base cycle and ion interference tests.
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